Cas no 2227871-64-7 (rac-2-ethyl-2-{(1R,2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylformamido}butanoic acid)

• Product Name: rac-2-ethyl-2-{(1R,2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylformamido}butanoic acid
• CAS No: 2227871-64-7
• MF: C₂₈H₃₄N₂O₅
• MW: 478.579967975616
• CID: 6440830
• PubChem ID: 165565440
• Update Time: 2025-05-20

rac-2-ethyl-2-{(1R,2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylformamido}butanoic acid Chemical and Physical Properties

Names and Identifiers

• rac-2-ethyl-2-{(1R,2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylformamido}butanoic acid
• rac-2-ethyl-2-{[(1R,2S)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclohexyl]formamido}butanoic acid
• EN300-1566025
• 2227871-64-7

• Inchi： 1S/C28H34N2O5/c1-3-28(4-2,26(32)33)30-25(31)22-15-9-10-16-24(22)29-27(34)35-17-23-20-13-7-5-11-18(20)19-12-6-8-14-21(19)23/h5-8,11-14,22-24H,3-4,9-10,15-17H2,1-2H3,(H,29,34)(H,30,31)(H,32,33)/t22-,24+/m1/s1
• InChI Key： MQLIECILOIMQRK-VWNXMTODSA-N
• SMILES： O=C([C@@H]1CCCC[C@@H]1NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)NC(C(=O)O)(CC)CC

Computed Properties

• Exact Mass: 478.24677219g/mol
• Monoisotopic Mass: 478.24677219g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 9
• Complexity: 744
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.6
• Topological Polar Surface Area: 105Ų

Additional information on rac-2-ethyl-2-{(1R,2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylformamido}butanoic acid

Introduction to Rac-2-Ethyl-2-{(1R,2S)-2-({(9H-Fluoren-9-yl)methoxycarbonyl}amino)cyclohexylformamido}butanoic Acid (CAS No. 2227871-64-7)

Rac-2-Ethyl-2-{(1R,2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylformamido}butanoic acid, a compound with the CAS number 2227871-64-7, represents a significant advancement in the field of pharmaceutical chemistry. This compound has garnered considerable attention due to its unique structural features and potential therapeutic applications. The intricate molecular architecture of this substance, characterized by a complex amino acid derivative moiety, positions it as a promising candidate for further exploration in drug discovery and development.

The chemical structure of Rac-2-Ethyl-2-{(1R,2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylformamido}butanoic acid encompasses several key functional groups that contribute to its biological activity. The presence of a fluorenylmethoxycarbonyl (Fmoc) group is particularly noteworthy, as it is commonly employed in peptide synthesis and can influence the compound's solubility and stability. Additionally, the cyclohexylformamido moiety introduces a rigid structure that may enhance binding affinity to biological targets. These structural elements collectively contribute to the compound's potential as a pharmacological agent.

Recent research in the field of medicinal chemistry has highlighted the importance of chiral centers in drug design. The (1R,2S) configuration of the cyclohexylamine derivative in Rac-2-Ethyl-2-{(1R,2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylformamido}butanoic acid is a critical feature that may dictate its pharmacological profile. Studies have shown that enantiomeric purity can significantly impact the efficacy and safety of pharmaceuticals, making the precise control of stereochemistry essential. The synthesis and characterization of this compound exemplify the growing emphasis on stereochemically controlled drug development.

The role of fluorinated aromatic compounds in medicinal chemistry cannot be overstated. The incorporation of a 9H-fluorene ring in this molecule not only enhances its structural complexity but also potentially improves its metabolic stability and bioavailability. Fluorene derivatives have been extensively studied for their applications in various therapeutic areas, including oncology and neurology. The unique electronic properties of the fluorene moiety may also contribute to the compound's interaction with biological targets, offering a potential mechanism for its pharmacological action.

In vitro studies have begun to elucidate the biological activity of Rac-2-Ethyl-2-{(1R,2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylformamido}butanoic acid. Preliminary results suggest that this compound exhibits promising properties as an inhibitor of certain enzymatic pathways. These pathways are implicated in various diseases, making this compound a potential lead for developing novel therapeutic strategies. The ability to modulate these enzymes could have significant implications for treating conditions such as inflammation, metabolic disorders, and neurodegenerative diseases.

The synthesis of complex molecules like Rac-2-Ethyl-2-{(1R,2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylformamido}butanoic acid requires sophisticated chemical methodologies. Advanced techniques in organic synthesis, including asymmetric catalysis and protecting group strategies, are employed to achieve high enantiomeric purity. These synthetic approaches are crucial for ensuring that the final product meets the stringent requirements for pharmaceutical use. The development of efficient synthetic routes not only facilitates research but also paves the way for large-scale production.

The pharmacokinetic properties of a drug are equally important as its biological activity. Factors such as absorption, distribution, metabolism, and excretion (ADME) must be carefully considered during drug design. The structural features of Rac-2-Ethyl-2-{(1R,2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylformamido}butanoic acid, including its fluorene ring and Fmoc group, may influence its ADME profile. Understanding these properties is essential for optimizing dosing regimens and predicting clinical outcomes.

Future research directions for this compound include exploring its potential in preclinical models and conducting clinical trials to evaluate its safety and efficacy. Collaborative efforts between academic institutions and pharmaceutical companies are likely to drive these studies forward. The integration of computational modeling and high-throughput screening techniques may further accelerate the discovery process.

The impact of innovative compounds like Rac-2-Ethyl-2-{(1R,2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylformamido}butanoic acid extends beyond basic scientific inquiry. They represent tangible progress in addressing unmet medical needs and improving patient outcomes. As research continues to uncover new therapeutic possibilities, compounds such as this one hold promise for transforming treatment strategies across multiple disease areas.